![molecular formula C18H11ClFN3O2S B2703317 3-chloro-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide CAS No. 954647-83-7](/img/structure/B2703317.png)
3-chloro-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
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Overview
Description
The compound “3-chloro-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a chloro group, a fluorobenzyl group, an oxadiazol ring, and a carboxamide group attached to a benzo[b]thiophene core .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through coupling reactions and electrophilic cyclization reactions . The synthesis of thiophene derivatives often involves heterocyclization of various substrates .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzo[b]thiophene core, which is a bicyclic structure containing a five-membered thiophene ring fused with a benzene ring . Attached to this core are the chloro, fluorobenzyl, oxadiazol, and carboxamide groups .Scientific Research Applications
Synthesis and Characterization
Researchers have developed methods for the synthesis and characterization of a wide range of compounds similar to "3-chloro-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide". These methods involve various chemical reactions and techniques to obtain compounds with potential biological activities. Studies detail the synthesis processes, including the formation of intermediate compounds and the final products, along with their structural elucidation through NMR, IR, Mass spectral data, and elemental analysis. The research aims to expand the chemical space of such compounds for further biological evaluation (Spoorthy et al., 2021).
Biological Activities and Docking Studies
Several studies focus on evaluating the biological activities of compounds structurally related to "this compound". These activities include antimicrobial, anticancer, and the potential inhibition of enzymes or biological processes. Molecular docking studies are often conducted to understand the interaction between these compounds and biological targets, aiming to reveal the mechanism of action and enhance the potency and selectivity of the compounds for specific targets (Talupur et al., 2021).
Pharmacological Applications
Research on related compounds has demonstrated a range of pharmacological applications, including the potential for antimicrobial and anticonvulsant activities. These studies assess the effectiveness of the synthesized compounds against various pathogens and in models of convulsive disorders, contributing to the discovery of new therapeutic agents (Zarghi et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClFN3O2S/c19-15-12-3-1-2-4-13(12)26-16(15)17(24)21-18-23-22-14(25-18)9-10-5-7-11(20)8-6-10/h1-8H,9H2,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUENVDFKIPNFMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NN=C(O3)CC4=CC=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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